Cas no 454-95-5 (3-(Fluorosulfonyl)benzoic Acid)

• Product Name: 3-(Fluorosulfonyl)benzoic Acid
• CAS No: 454-95-5
• MF: C₇H₅FO₄S
• MW: 204.175604581833
• MDL: MFCD00007415
• CID: 330785
• PubChem ID: 67992
• Update Time: 2025-04-19

3-(Fluorosulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(FLUOROSULFONYL)BENZOIC ACID
• 3-(fluorosulphonyl)benzoic acid
• 3-fluorosulfonylbenzoic acid
• Benzoic acid,3-(fluorosulfonyl)-
• m-(Fluorosulfonyl)benzoic acid
• BENZOIC ACID, M-(FLUOROSULFONYL)-
• 3-(Fluorosulfonyl)-Benzoic acid
• VWYMBWGOJRULOV-UHFFFAOYSA-N
• SCHEMBL1436244
• NSC-85599
• CHEMBL99106
• EINECS 207-232-3
• NS00042993
• CS-0119956
• Benzoic acid, 3-(fluorosulfonyl)-
• VS-0011
• NSC 85599
• 454-95-5
• SY169133
• 3-Fluorosulfonyl-benzoic acid
• UNII-JHS963JL6K
• EN300-24489
• NCIOpen2_004907
• 3-(Fluorosulfonyl)benzoicacid
• C77676
• 3-(Fluorosulfonyl)benzoic acid, 95% (HPLC)
• NSC85599
• Z198240992
• JHS963JL6K
• DTXSID20196499
• AKOS001261220
• 3-CARBOXYBENZENESULFONYL FLUORIDE
• MFCD00007415
• DTXCID80118990
• 3-(Fluorosulfonyl)benzoic Acid

• MDL： MFCD00007415
• Inchi： 1S/C7H5FO4S/c8-13(11,12)6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)
• InChI Key： VWYMBWGOJRULOV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 203.98925
• Monoisotopic Mass: 203.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.8A^2

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Melting Point: 147-153 °C
• Boiling Point: 358.8±25.0 °C at 760 mmHg
• Flash Point: 28.5±25.9 °C
• Refractive Index: 1.545
• PSA: 71.44
• LogP: 2.12380

3-(Fluorosulfonyl)benzoic Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 1759
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds